Cas no 1261913-76-1 (4-(2-Chloro-4-ethoxyphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(2-Chloro-4-ethoxyphenyl)-2-fluorobenzoic acid
• CAS No: 1261913-76-1
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD18322318
• CID: 2763100
• PubChem ID: 53228149
• Update Time: 2025-04-21

4-(2-Chloro-4-ethoxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-ethoxy-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• DTXSID30691682
• 1261913-76-1
• 4-(2-Chloro-4-ethoxyphenyl)-2-fluorobenzoic acid, 95%
• 4-(2-CHLORO-4-ETHOXYPHENYL)-2-FLUOROBENZOIC ACID
• MFCD18322318
• 4-(2-Chloro-4-ethoxyphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322318
• Inchi： 1S/C15H12ClFO3/c1-2-20-10-4-6-11(13(16)8-10)9-3-5-12(15(18)19)14(17)7-9/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： SCCOPLMLRUJIKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(=O)O)=C(C=1)F)OCC

Computed Properties

• Exact Mass: 294.0459001Da
• Monoisotopic Mass: 294.0459001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls